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Compound of Interest

Compound Name: SR-4370

Cat. No.: B15584493 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of SR-4370.

This document provides critical safety and logistical information for the handling of SR-4370, a

potent and selective benzoylhydrazide-class inhibitor of Class I histone deacetylases (HDACs).

Adherence to these guidelines is essential for ensuring personal safety, maintaining

experimental integrity, and complying with regulatory standards. SR-4370 is a valuable

research tool, particularly in oncology and HIV latency studies, with specific inhibitory activity

against HDAC1, HDAC2, and HDAC3.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling SR-4370. The

following personal protective equipment must be worn at all times in the laboratory where the

compound is handled.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15584493?utm_src=pdf-interest
https://www.benchchem.com/product/b15584493?utm_src=pdf-body
https://www.benchchem.com/product/b15584493?utm_src=pdf-body
https://www.benchchem.com/product/b15584493?utm_src=pdf-body
https://www.benchchem.com/pdf/Unveiling_the_Mechanism_of_SR_4370_A_Comparative_Analysis_with_Leading_HDAC_Inhibitors.pdf
https://www.benchchem.com/product/b15584493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before use and

dispose of contaminated

gloves immediately.[1]

Eyes
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes.[1]

Body Laboratory coat

A full-length lab coat should be

worn and kept fastened to

protect skin and clothing.[1]

Respiratory Use in a well-ventilated area

All work with solid SR-4370 or

concentrated solutions should

be performed in a certified

chemical fume hood to

minimize inhalation exposure.

[1] A NIOSH-approved

respirator may be necessary

for handling large quantities or

if there is a risk of

aerosolization.[1]

Health and Safety Information
While a Safety Data Sheet (SDS) from one supplier has classified SR-4370 as not hazardous

under the Globally Harmonized System (GHS), it is crucial to handle this bioactive compound

with care as its toxicological properties have not been fully investigated.[2] Assume it is harmful

if swallowed, inhaled, or absorbed through the skin.[1]
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Hazard Description

Acute Toxicity

The toxicological properties have not been fully

investigated. Assume it is harmful if swallowed,

inhaled, or absorbed through the skin.[1]

Skin Contact

May cause skin irritation. Avoid contact with

skin.[1] In case of contact, flush the affected

area with copious amounts of water for at least

15 minutes and seek immediate medical

attention.[3]

Eye Contact

In case of contact, flush the affected area with

copious amounts of water for at least 15

minutes and seek immediate medical attention.

[3]

Chemical and Physical Properties
A summary of the key chemical and physical properties of SR-4370 is provided below. This

information is essential for a comprehensive understanding of the compound's characteristics

for safe handling and disposal.

Property Value

CAS Number 1816294-67-3[2][3]

Molecular Formula C₁₇H₁₈F₂N₂O[3]

Molecular Weight 304.34 g/mol [3]

Appearance Crystalline solid[3]

Solubility Soluble in DMSO[3]

Storage Temperature -20°C[3]
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Proper handling and storage are critical to maintaining the stability and activity of SR-4370, as

well as ensuring a safe laboratory environment.

Handling:

Engineering Controls: All work with solid SR-4370 or concentrated solutions must be

conducted in a certified chemical fume hood.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling SR-4370 and

before leaving the laboratory. Do not eat, drink, or smoke in areas where the compound is

handled.[1]

Storage:

Container: Keep the container tightly sealed.[1]

Conditions: Store in a dry, well-ventilated place at -20°C.[1][3]

Spill and Disposal Plans
Spill Response: In the event of a spill, wear appropriate PPE and contain the spill with an inert

absorbent material.[1] Clean the area with a suitable decontamination solution, such as 70%

ethanol, followed by a thorough cleaning with soap and water.[1][3] Dispose of the waste in a

sealed, labeled hazardous waste container.[1]

Disposal Protocol: All waste containing SR-4370 must be treated as hazardous chemical

waste.[1] Always consult your institution's specific environmental health and safety (EHS)

guidelines before proceeding.[3]

Solid Waste: Collect solid SR-4370 and any contaminated disposables (e.g., pipette tips,

gloves, weigh paper) in a clearly labeled, sealed hazardous waste container.[1][3]

Liquid Waste: Collect solutions containing SR-4370 in a labeled, sealed, and compatible

hazardous waste container.[1][3]

Labeling: All waste containers must be clearly and accurately labeled with the full chemical

name ("SR-4370"), the primary hazard (e.g., "Toxic," "Chemical Waste"), and the date of

accumulation.[3]
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Storage of Waste: Store waste containers in a designated, secure, and well-ventilated area,

away from incompatible materials, until collection by your institution's EHS personnel.[3]

Experimental Protocols: Determining HDAC
Inhibitory Activity
The following is a representative methodology for determining the IC₅₀ values of SR-4370
against HDAC1, HDAC2, and HDAC3 using a fluorometric in vitro assay.[4]

Objective: To determine the concentration of SR-4370 required to inhibit 50% of the activity of

recombinant human HDAC1, HDAC2, and HDAC3.[4]

Materials:

Recombinant human HDAC1, HDAC2, and HDAC3 enzymes

SR-4370

Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)

Developer solution (e.g., Trypsin in a suitable buffer)

96-well black microplates

Procedure:

Prepare a serial dilution of SR-4370 in the assay buffer.

Add the HDAC enzyme to the wells of the 96-well plate.

Add the serially diluted SR-4370 or vehicle control to the wells.

Initiate the reaction by adding the fluorogenic HDAC substrate.

Incubate the plate at 37°C for a specified time (e.g., 60 minutes).
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Stop the reaction by adding the developer solution.

Measure the fluorescence using a microplate reader at the appropriate excitation and

emission wavelengths.

Calculate the percent inhibition for each concentration of SR-4370 and determine the IC₅₀

value by fitting the data to a dose-response curve.

Visualizations
SR-4370 Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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